Cas no 4920-95-0 (4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene)

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene structure

4920-95-0 structure

Product Name:4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene

CAS No:4920-95-0

Molecular Formula:C₁₆H₁₈

Molecular Weight:210.31412

MDL:MFCD00130219

CID:85186

PubChem ID:21029

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Properties

Names and Identifiers

- 3,3',4,4'-Tetramethylbiphenyl
- 4-(3,4-dimethylphenyl)-1,2-dimethylbenzene
- 1,1'-Biphenyl,3,3',4,4'-tetramethyl
- 3,3',4,4'-Tetramethyl-1,1'-biphenyl
- 3,3,4,4-Tetramethylbiphenyl1000µg
- 3,3',4,4'-Tetramethyldiphenyl
- 3,3′,4,4′-Tetramethylbiphenyl
- 3,4,3',4'-bixylyl
- 3,4,3',4'-Tetramethylbiphenyl
- Biphenyl,3,3',4,4'-tetramethyl
- Biphenyl, 3,3',4,4'-tetramethyl-
- JZR6ASU6S9
- MFCD00130219
- CS-0315916
- F20497
- AS-3162
- 3,3',4,4'-Tetramethyl-biphenyl
- AKOS016017286
- 4920-95-0
- DTXSID9074646
- FT-0613992
- 3,4,3',4'-tetramethyl-biphenyl
- AMY11867
- BRN 1935370
- 1,1'-Biphenyl, 3,3',4,4'-tetramethyl-
- 3,3',4,4'-Tetramethyl-1,1'-biphenyl #
- 4-05-00-01956 (Beilstein Handbook Reference)
- NS00095903
- 1,1'-Biphenyl, 3,3',4,4'-tetramethyl-(9CI)
- DTXCID4040680
- +Expand
- MDL： MFCD00130219
- InChIKey： YXBIAYXZUDJVEB-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H18/c1-11-5-7-15(9-13(11)3)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3
- SMILES： CC1=CC=C(C=C1C)C2=CC=C(C)C(=C2)C
- BRN： 1935370

Computed Properties

Exact Mass: 210.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 210.140851
Heavy Atom Count: 16
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 4.58720
PSA: 0.00000
Refractive Index: 1.551
Boiling Point: 317.5°Cat760mmHg
Melting Point: 76-77 ºC
Flash Point: 151.6°C
Color/Form: White solid
Solubility: Uncertain
Density: 0.956

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Security Information

RTECS：DV8730000
Safety Instruction： S22-S24/25
TSCA：Yes

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ISQ-250mg	3,3,4,4-TETRAMETHYLBIPHENYL	4920-95-0	98%	250mg	$46.00	2024-05-01
A2B Chem LLC	AB63530-1mg	3,3,4,4-TETRAMETHYLBIPHENYL	4920-95-0	>95%	1mg	$202.00
Aaron	AR003J12-250mg	3,3,4,4-TETRAMETHYLBIPHENYL	4920-95-0	98%	250mg	$44.00
abcr	AB179664-1 g	3,3',4,4'-Tetramethylbiphenyl; 98%	4920-95-0		1g	€65.00	2022-06-11
AK Scientific	AMTDA180-250mg	3,3',4,4'-Tetramethyl-1,1'-biphenyl	4920-95-0	97%	250mg	$39	2024-07-19
Alichem	A019064917-1g	3,3,4,4-Tetramethylbiphenyl	4920-95-0	95%	1g	$326.33	2023-09-01
Apollo Scientific	OR311215-1g	4-(3,4-dimethylphenyl)-1,2-dimethylbenzene	4920-95-0		1g	£89.00	2024-05-26
eNovation Chemicals LLC	D570770-25g	3,3',4,4'-TETRAMETHYLBIPHENYL	4920-95-0	95%	25g	$810	2021-10-18
Fluorochem	200795-1g	3,3',4,4'-tetramethylbiphenyl	4920-95-0	97%	1g	￡312.00	2022-02-28
Key Organics Ltd	AS-3162-1MG	4-(3,4-dimethylphenyl)-1,2-dimethylbenzene	4920-95-0	>95%	1mg	£37.00	2023-09-08

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Suppliers

Hubei Chenghai Chemical Co.,Ltd.

Audited Supplier

(CAS:4920-95-0)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Related Literature

1. Reactions of lead(IV). Part XXVIII. Oxidative coupling of methylsubstituted benzenoid compounds: formation of biaryls and diarylmethanes in trifluoroacetic acid

Richard O. C. Norman,C. Barry Thomas,John S. Willson J. Chem. Soc. Perkin Trans. 1 1973 325
2. Cyclobutarenes. Part 3. Synthesis of bromodicyclobutarenes and some new derivatives of the benzocyclobutabiphenylenes

Michael K. Shepherd J. Chem. Soc. Perkin Trans. 1 1988 961
3. Metal–organic framework (MOF)-, covalent-organic framework (COF)-, and porous-organic polymers (POP)-catalyzed selective C–H bond activation and functionalization reactions

Saba Daliran,Ali Reza Oveisi,Yong Peng,Alberto López-Magano,Mostafa Khajeh,Rubén Mas-Ballesté,José Alemán,Rafael Luque,Hermenegildo Garcia Chem. Soc. Rev. 2022 51 7810
4. Single-site metal–organic framework catalysts for the oxidative coupling of arenes via C–H/C–H activation

Niels Van Velthoven,Steve Waitschat,Sachin M. Chavan,Pei Liu,Simon Smolders,Jannick Vercammen,Bart Bueken,Sara Bals,Karl Petter Lillerud,Norbert Stock,Dirk E. De Vos Chem. Sci. 2019 10 3616
5. Aerobic homocoupling of arylboronic acids catalysed by copper terephthalate metal–organic frameworks

Pillaiyar Puthiaraj,Palaniswamy Suresh,Kasi Pitchumani Green Chem. 2014 16 2865
6. Biphenylenes. Part XX. Synthesis of some di- and tetra-methoxy-polymethylbiphenylenes

D. W. Lawson,J. F. W. McOmie,D. E. West J. Chem. Soc. C 1968 2414

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Cas no 4920-95-0 (4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene)

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Security Information

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Price

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Suppliers

4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene Related Literature

4920-95-0 (4-(3,4-Dimethylphenyl)-1,2-dimethylbenzene) Related Products